![molecular formula C8H11IN2 B3241375 5-Cyclopropyl-1-ethyl-4-iodo-1H-pyrazole CAS No. 1458615-94-5](/img/structure/B3241375.png)
5-Cyclopropyl-1-ethyl-4-iodo-1H-pyrazole
Overview
Description
5-Cyclopropyl-1-ethyl-4-iodo-1H-pyrazole is a chemical compound with the CAS Number: 1458615-94-5 . It has a molecular weight of 262.09 . The IUPAC name for this compound is 5-cyclopropyl-1-ethyl-4-iodo-1H-pyrazole .
Molecular Structure Analysis
The InChI code for 5-Cyclopropyl-1-ethyl-4-iodo-1H-pyrazole is 1S/C8H11IN2/c1-2-11-8(6-3-4-6)7(9)5-10-11/h5-6H,2-4H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and formula.Physical And Chemical Properties Analysis
5-Cyclopropyl-1-ethyl-4-iodo-1H-pyrazole is a liquid at room temperature .Scientific Research Applications
Medicinal Chemistry
Pyrazoles have a wide range of applications in medicinal chemistry . They have been found to exhibit diverse biological activities, including roles such as antituberculosis, antimicrobial, antifungal, anti-inflammatory, anticancer, and antidiabetic agents .
Drug Discovery
The pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach . This makes them valuable in the field of drug discovery.
Agrochemistry
Pyrazoles are also used in agrochemistry . Their chemical properties make them useful in the development of new pesticides and herbicides.
Coordination Chemistry
In coordination chemistry, pyrazoles can act as ligands, binding to a central metal atom to form coordination compounds .
Organometallic Chemistry
Pyrazoles are used in organometallic chemistry . They can form complexes with metals, which have applications in catalysis and other areas.
Synthesis of Heterobiaryls
4-Iodopyrazole, a derivative of pyrazole, was used in an indium-mediated synthesis of heterobiaryls . This suggests that “5-Cyclopropyl-1-ethyl-4-iodo-1H-pyrazole” could potentially be used in similar reactions.
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
IUPAC Name |
5-cyclopropyl-1-ethyl-4-iodopyrazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11IN2/c1-2-11-8(6-3-4-6)7(9)5-10-11/h5-6H,2-4H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YELWUQOUCPKFNW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=C(C=N1)I)C2CC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11IN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.09 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Cyclopropyl-1-ethyl-4-iodo-1H-pyrazole |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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